N-{3-[4-(2-methylpropyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]propyl}-2-(methylsulfanyl)pyridine-3-carboxamide

• IUPAC Name: N-[3-[4-(2-methylpropyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]propyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C17H25N5OS2/c1-12(2)11-22-14(20-21-17(22)25-4)8-6-9-18-15(23)13-7-5-10-19-16(13)24-3/h5,7,10,12H,6,8-9,11H2,1-4H3,(H,18,23)
• InChI Key: OYVVIVRRRMQFKS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=NN=C1SC)CCCNC(=O)C2=C(N=CC=C2)SC
• Molecular Formula: C17H25N5OS2
• Molecular Weight: 379.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a triazole ring and a pyridine ring, both of which are common in pharmaceutical compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazole ring and the attachment of the various alkyl and sulfanyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole and pyridine rings would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The triazole ring, for example, is known to participate in various chemical reactions, including nucleophilic substitutions and cycloadditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a pharmaceutical compound, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s highly reactive or toxic, it could pose a risk to health and safety.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring its use in pharmaceuticals, materials science, or other fields.